Cas no 68792-49-4 (N-Myristol-L-phenylalanine)

• Product Name: N-Myristol-L-phenylalanine
• CAS No: 68792-49-4
• MF: C₂₃H₃₇NO₃
• MW: 375.544787168503
• CID: 58868
• PubChem ID: 155178
• Update Time: 2025-04-18

N-Myristol-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-Myristol-L-phenylalanine
• (2S)-3-Phenyl-2-(tetradecanoylamino)propanoic acid
• N-TETRADECANOYL-PHENLYALANINE
• (S)-3-Phenyl-2-tetradecanoylamino-propionic acid
• L-Phenylalanine,N-(1-oxotetradecyl)
• N-Myristol-S-phenylalanine
• 68792-49-4
• L-Phenylalanine, N-(1-oxotetradecyl)-
• myristoyl phenylalanine
• SCHEMBL6730313
• DTXSID40218905

• Inchi： 1S/C23H37NO3/c1-2-3-4-5-6-7-8-9-10-11-15-18-22(25)24-21(23(26)27)19-20-16-13-12-14-17-20/h12-14,16-17,21H,2-11,15,18-19H2,1H3,(H,24,25)(H,26,27)/t21-/m0/s1
• InChI Key： GFNNQTYRJPFJGX-NRFANRHFSA-N
• SMILES： O=C(CCCCCCCCCCCCC)N[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 375.27700
• Monoisotopic Mass: 375.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 7.4

Experimental Properties

• Density: 1.012
• Boiling Point: 559.9°Cat760mmHg
• Flash Point: 292.4°C
• Refractive Index: 1.507
• PSA: 66.40000
• LogP: 5.89050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives